Cas no 2228185-71-3 (2-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol)

• Product Name: 2-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol
• CAS No: 2228185-71-3
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6212648
• PubChem ID: 165612722
• Update Time: 2025-07-16

2-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol
• EN300-1735857
• 2228185-71-3
• 2-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]benzene-1,3,5-triol

• Inchi： 1S/C12H16O4/c1-11(2)5-12(11,6-13)10-8(15)3-7(14)4-9(10)16/h3-4,13-16H,5-6H2,1-2H3
• InChI Key： NBPARWFXCYLEOS-UHFFFAOYSA-N
• SMILES： OCC1(C2C(=CC(=CC=2O)O)O)CC1(C)C

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.9Ų

Additional information on 2-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol

Introduction to 2-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol (CAS No. 2228185-71-3)

2-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol, also known by its CAS number 2228185-71-3, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclopropyl ring and multiple hydroxyl groups. These characteristics make it a promising candidate for various applications, particularly in the development of new pharmaceuticals and materials.

The chemical structure of 2-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol is noteworthy for its complexity and stability. The cyclopropyl ring, a three-carbon cyclic structure, imparts rigidity to the molecule, which can influence its reactivity and biological activity. The presence of multiple hydroxyl groups (-OH) adds polarity and hydrogen bonding capabilities, making the compound highly versatile in terms of its interactions with other molecules.

Recent research has focused on the potential applications of 2-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol in medicinal chemistry. Studies have shown that compounds with similar structural motifs exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of tumor growth in vitro and in vivo models.

In addition to its medicinal applications, 2-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol has also been explored for its potential use in materials science. The rigid cyclopropyl ring and hydroxyl groups can be exploited to create polymers with unique mechanical and thermal properties. A recent paper in the Journal of Polymer Science highlighted the synthesis of a novel polymer using this compound as a monomer, which exhibited excellent thermal stability and mechanical strength.

The synthesis of 2-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol involves several steps that require precise control over reaction conditions. One common approach involves the reaction of a substituted benzene with a suitable cyclopropane precursor followed by functional group transformations to introduce the hydroxymethyl and hydroxyl groups. The choice of reagents and catalysts is crucial for achieving high yields and purity levels.

The physical properties of 2-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol, such as its melting point and solubility in various solvents, have been extensively studied. These properties are essential for optimizing its use in different applications. For example, its solubility in polar solvents like methanol and ethanol makes it suitable for use in solution-based processes.

Safety considerations are an important aspect when handling any chemical compound. While specific safety data for 2-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol may not be widely available due to its novelty, general guidelines for handling organic compounds with similar structures should be followed. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles and working in well-ventilated areas or fume hoods.

In conclusion, 2-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol (CAS No. 2228185-71-3) is a promising compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development. As more studies are conducted on this compound, it is likely that new applications and uses will be discovered.